Cas no 7606-87-3 (methyl 3,5-dichloro-2-hydroxybenzoate)

• Product Name: methyl 3,5-dichloro-2-hydroxybenzoate
• CAS No: 7606-87-3
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD00464939
• CID: 1775494
• PubChem ID: 82082
• Update Time: 2025-08-05

methyl 3,5-dichloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-dichloro-2-hydroxybenzoate
• benzoic acid, 3,5-dichloro-2-hydroxy-, methyl ester
• 3,5-Dichloro-2-hydroxybenzoic acid methyl ester
• MFCD00464939
• methyl 3,5-dichlorosalicylate
• SR-01000278136
• 3,5-Dichlorosalicylic acid, methyl ester
• DTXSID6064747
• AKOS005443721
• methyl3,5-dichloro-2-hydroxybenzoate
• SR-01000278136-1
• HMS1594C02
• CS-0317203
• STK366876
• Salicylic acid, 3,35-dichloro-, methyl ester
• 7606-87-3
• DB-158362
• Methyl-3,5-dichlorosalicylate
• SCHEMBL423691

• MDL： MFCD00464939
• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,11H,1H3
• InChI Key： WFPHSUSTKMYQDI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OC)=C1O)Cl

Computed Properties

• Exact Mass: 219.96948
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3,5-dichloro-2-hydroxybenzoate

Methyl 3,5-Dichloro-2-Hydroxybenzoate (CAS No. 7606-87-3): A Comprehensive Overview

Methyl 3,5-dichloro-2-hydroxybenzoate is a chemical compound with the CAS registry number 7606-87-3. This compound is an ester derivative of 3,5-dichloro-2-hydroxybenzoic acid, where the hydroxyl group is replaced by a methoxy group. The structure of this compound consists of a benzene ring substituted with two chlorine atoms at positions 3 and 5, a hydroxyl group at position 2, and a methoxy group at position 1. Its molecular formula is C₈H₆Cl₂O₃, and its molecular weight is approximately 241.0 g/mol.

The synthesis of methyl 3,5-dichloro-2-hydroxybenzoate typically involves the esterification of 3,5-dichloro-2-hydroxybenzoic acid with methanol in the presence of an acid catalyst. This reaction is a standard procedure for ester synthesis and is well-documented in organic chemistry literature. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential applications of methyl 3,5-dichloro-2-hydroxybenzoate in various fields. For instance, researchers have explored its role as a precursor in the development of novel antimicrobial agents. The presence of chlorine atoms in the molecule contributes to its ability to inhibit bacterial growth, making it a promising candidate for use in antibiotic formulations. Additionally, its hydroxyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In the context of environmental chemistry, methyl 3,5-dichloro-2-hydroxybenzoate has been studied for its biodegradability and ecological impact. Recent research indicates that under certain conditions, this compound can undergo rapid microbial degradation, reducing its persistence in aquatic environments. This finding is significant for industries that utilize this compound, as it suggests that proper waste management practices can mitigate potential environmental risks.

The compound has also gained attention in materials science due to its ability to form stable crystalline structures. Studies have demonstrated that methyl 3,5-dichloro-2-hydroxybenzoate can serve as a building block for the synthesis of advanced materials such as polymer blends and nanocomposites. Its unique combination of aromaticity and functional groups makes it an attractive candidate for applications in electronics and optoelectronics.

From a pharmacological perspective, methyl 3,5-dichloro-2-hydroxybenzoate has been investigated for its potential as a drug delivery agent. Its ester functional group allows for controlled release mechanisms when incorporated into drug delivery systems. Recent advancements in nanotechnology have enabled the use of this compound in the development of targeted drug delivery systems, which could revolutionize treatments for chronic diseases.

In conclusion, methyl 3,5-dichloro-2-hydroxybenzoate (CAS No. 7606-87-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and industry alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.